4-chloro-N'-{[(4-nitrophenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 2-(4-nitrophenoxy)acetate
• InChI: InChI=1S/C15H12ClN3O5/c16-11-3-1-10(2-4-11)15(17)18-24-14(20)9-23-13-7-5-12(6-8-13)19(21)22/h1-8H,9H2,(H2,17,18)
• InChI Key: HOBJQBNVKJSVOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NOC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])N)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/OC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])/N)Cl
• Molecular Formula: C15H12ClN3O5
• Molecular Weight: 349.72 g/mol

Description

4-chloro-N'-{[(4-nitrophenoxy)acetyl]oxy}benzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 'NPC 1161B' and is a member of the imidazole family of compounds.

Mechanism of Action

The mechanism of action of NPC 1161B is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and proteins involved in cell growth, angiogenesis, and inflammation. NPC 1161B has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition leads to the inhibition of angiogenesis and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
NPC 1161B has been shown to have various biochemical and physiological effects. In cancer cells, NPC 1161B induces apoptosis by activating caspase-3 and inhibiting the expression of anti-apoptotic proteins. In addition, NPC 1161B inhibits the activity of MMPs, leading to the inhibition of angiogenesis. In the brain, NPC 1161B has been shown to improve cognitive function by increasing the expression of brain-derived neurotrophic factor (BDNF) and enhancing synaptic plasticity.

Advantages and Limitations for Lab Experiments

NPC 1161B has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. In addition, NPC 1161B has been shown to have low toxicity in vitro. However, NPC 1161B has some limitations for lab experiments. It is not soluble in water, which can make it difficult to use in certain experiments. In addition, NPC 1161B has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of NPC 1161B. One potential direction is the study of NPC 1161B in combination with other chemotherapeutic agents for the treatment of cancer. Another potential direction is the study of NPC 1161B in animal models of neurodegenerative diseases to determine its potential neuroprotective effects. Finally, the development of new synthetic methods for NPC 1161B may lead to the discovery of new analogs with improved properties.

Synthesis Methods

The synthesis of NPC 1161B involves the reaction of 4-chloro-2-nitrophenol with ethyl chloroformate in the presence of triethylamine to form the intermediate compound, 4-chloro-N-(2-chloroethyl)-2-nitroaniline. This intermediate compound is then reacted with 4-nitrophenylacetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) to form the final product, 4-chloro-N'-{[(4-nitrophenoxy)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

NPC 1161B has been studied for its potential applications in various scientific fields, including cancer research, neuroscience, and immunology. In cancer research, NPC 1161B has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, NPC 1161B has been studied for its potential neuroprotective effects and its ability to improve cognitive function. In immunology, NPC 1161B has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.